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Compound of Interest

Compound Name: 5-lodonaphthalen-2-ol
CAS No.: 128542-54-1
Cat. No.: B168882
Get Quote
. J

Executive Safety Summary

¢ Primary Hazard:Aquatic Toxicity (Category 1) and Skin/Eye Irritation.
 Critical Disposal Rule:DO NOT dispose of down the drain. This compound is halogenated,; it

must be segregated from non-halogenated organic waste to prevent the release of toxic
iodine vapors during improper incineration.

¢ Storage: Light-sensitive.[1][2] Store in amber vials under inert gas (Nitrogen/Argon) if
possible.

Chemical Profile & Hazard Identification

Understanding the chemical nature of 5-lodonaphthalen-2-ol is the first step in safe disposal.
Its halogenated phenolic structure dictates specific destruction methods.
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Property Data Operational Implication
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Key Signaling Pathway: Environmental Impact The following diagram illustrates the
environmental fate and necessary intervention points for this compound.
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Figure 1: Environmental fate decision tree highlighting the critical necessity of high-temperature
incineration with scrubbing.
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Pre-Disposal Segregation & Storage

Proper segregation is the single most effective way to reduce disposal costs and prevent
accidents.

The "Halogen Rule"

Because 5-lodonaphthalen-2-ol contains iodine, it cannot be mixed with standard non-
halogenated solvents (e.g., acetone, ethanol waste) intended for fuel blending.

» Why? Burning iodine-containing compounds in standard kilns releases corrosive Hydrogen
lodide (HI) and elemental lodine (

), which damage incinerator linings and violate emission standards [1].

Segregation Protocol

o Solid Waste: Collect contaminated gloves, weigh boats, and paper towels in a dedicated
"Halogenated Solid Debris" container.

 Liquid Waste: If the compound is dissolved in a solvent (e.g., DMSO, DCM), pour into the
"Halogenated Organic Solvents" carboy.

o Note: Even if the solvent itself is non-halogenated (e.g., Methanol), the presence of
dissolved 5-lodonaphthalen-2-ol renders the entire mixture halogenated waste.

Detailed Disposal Procedures
Scenario A: Disposal of Pure Solid Reagent

Use this protocol for expired shelf stock or excess synthesized powder.

e PPE Required: Nitrile gloves (double gloved recommended), lab coat, safety goggles, and
N95 dust mask or fume hood sash lowered.

» Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or the original
glass container if intact.

o Labeling: Attach a hazardous waste tag immediately.
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o Constituents: "5-lodonaphthalen-2-ol"
o Hazard Checkboxes: [x] Toxic [x] Irritant [X] Environmental Hazard[2][3]

e Manifesting: List as "Solid Organic Waste, Halogenated."

Scenario B: Disposal of Reaction Mixtures (Liquid)

Use this protocol for mother liquors or rinsates.

e pH Check: Ensure the waste solution is neutral (pH 6-8). If the reaction involved strong
bases, neutralize with dilute acid before adding to the waste carboy to prevent exothermic
splashing.

e Solvent Compatibility: Ensure the waste carboy material (usually HDPE or Steel) is
compatible with the primary solvent carrier.

o Transfer: Use a funnel to prevent spills. Do not overfill (leave 10% headspace).
o Secondary Containment: Store the carboy in a tray capable of holding 110% of the volume.

Disposal Workflow Diagram
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Figure 2: Operational workflow for segregating and processing waste streams.

Emergency Spill Response
Minor Spill (< 10g solid or < 100mL liquid)

¢ [solate: Alert nearby personnel.
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Contain:

Protect: Wear PPE (Gloves, Goggles).[3]

o Solid: Cover with wet paper towels to prevent dust, then sweep up carefully.

o Liquid: Use absorbent pads or vermiculite.

Clean: Wipe the area with an ethanol-dampened towel.

Major Spill (> 10g or widely dispersed)

o Evacuate: Leave the immediate area.

Dispose: Place all cleanup materials into the Halogenated Solid Waste bin.

» Ventilate: Open windows or maximize ventilation if safe to do so.

e Contact: Call EHS or emergency response immediately.

Regulatory & Transport Information

When preparing the waste for the hauler, ensure the following classifications are used on the

manifest [2].

Regulatory Body Classification Code
Environmentally hazardous
DOT (US) _ UN3077
substance, solid, n.o.s.[4]
_ Environmentally hazardous
IATA (Air) _ UN3077
substance, solid, n.o.s.
Not P-listed or U-listed; D001 (Ignitable) possible if in
RCRA (US)

Evaluate for characteristics.

solvent.

Hazard Class

Class 9 (Miscellaneous

Dangerous Goods)

Packing Group IlI

© 2026 BenchChem. All rights reserved. 6/8

Tech Support


https://gustavus.edu/academics/departments/chemistry/documents/documents/2-Naphthol.pdf
https://www.fishersci.com/store/msds?partNumber=AAA12125&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168882?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Note: The "n.o.s." (not otherwise specified) designation is required because 5-
lodonaphthalen-2-ol does not have a unique UN number. You must write "(5-
lodonaphthalen-2-ol)" in parentheses after the proper shipping name on the manifest.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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